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Compound of Interest

Compound Name: Dimethyl sulfoxide-13C2

Cat. No.: B156267

Introduction: The Significance of Isotopic Labeling
with Dimethyl Sulfoxide-13C2

In the landscape of modern scientific research, precision and accuracy are paramount. The
ability to trace, quantify, and elucidate molecular structures and metabolic pathways is
fundamental to advancements in drug development, proteomics, and metabolomics. It is in this
context that stable isotope-labeled compounds, such as Dimethyl sulfoxide-13C2
((*3CH3)2S0), emerge as indispensable tools. This guide provides an in-depth technical
overview of Dimethyl sulfoxide-13C2, a non-radioactive, isotopically enriched variant of the
widely used polar aprotic solvent, Dimethyl sulfoxide (DMSO).[1][2]

Unlike its unlabeled counterpart, Dimethyl sulfoxide-13C2 has its two methyl carbons
substituted with the stable carbon-13 (*3C) isotope.[3][4] This seemingly subtle modification
provides a distinct mass signature that allows for its unambiguous identification and
differentiation from the naturally abundant 12C-containing molecules. The natural abundance of
13C is only about 1.1%, making compounds intentionally enriched with *3C highly valuable for
applications where background noise from naturally occurring isotopes needs to be minimized.
[51[6][71[8][9] This guide will delve into the core physicochemical properties of Dimethyl
sulfoxide-13C2, its synthesis and characterization, and its critical applications in nuclear
magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and as a metabolic tracer.
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Physicochemical Properties of Dimethyl Sulfoxide-
13C2

A thorough understanding of the physicochemical properties of Dimethyl sulfoxide-13C2 is
essential for its effective application in experimental design. While many of its physical
properties are similar to unlabeled DMSO, the key difference lies in its molecular weight.

Molecular Weight Calculation

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
For Dimethyl sulfoxide-13C2, the molecular formula is (33CH3)2S0.[3]

The calculation is as follows:

e Carbon-13 (33C): The atomic mass of Carbon-13 is approximately 13.00335 atomic mass
units (amu).[5][10]

e Hydrogen (H): The standard atomic weight of hydrogen is approximately 1.008 amu.[11][12]
[13]

o Sulfur (S): The standard atomic weight of sulfur is approximately 32.066 amu.[14][15][16]
o Oxygen (O): The standard atomic weight of oxygen is approximately 15.999 amu.[17][18][19]

Molecular Weight = (2 x Atomic Weight of 13C) + (6 x Atomic Weight of H) + (1 x Atomic Weight
of S) + (1 x Atomic Weight of O) Molecular Weight = (2 x 13.00335) + (6 x 1.008) + (1 x 32.066)
+ (1 x 15.999) Molecular Weight = 26.0067 + 6.048 + 32.066 + 15.999 Molecular Weight =
80.1197 amu

For practical laboratory use, this value is often rounded. Commercial suppliers typically list the
molecular weight as 80.12 g/mol .[3][4][20]

Key Physicochemical Data

The following table summarizes the key quantitative data for Dimethyl sulfoxide-13C2 for
easy reference and comparison.
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Property Value Source
Molecular Formula (3CH3s)2S0 [3]
Molecular Weight 80.12 g/mol [31[4][20]
CAS Number 136321-15-8 [3][4]
Isotopic Purity Typically =299 atom % 13C [21]
Appearance Colorless liquid [2]
Density 1.129 g/mL at 25 °C [21]
Melting Point 18.4 °C [21]
Boiling Point 189 °C [21]
Flash Point 85 °C (closed cup) [21]
Refractive Index n20/D 1.479 [21]

Synthesis and Analytical Characterization

The production of high-purity Dimethyl sulfoxide-13C2 is a multi-step process that requires
specialized facilities.

Synthesis Overview

The synthesis of 13C-labeled compounds starts with a highly enriched source of 13C, often in the
form of 13C-methane or 13C-carbon monoxide.[6] These precursors are then used in subsequent
chemical reactions to build the desired molecular scaffold. The production of Dimethyl
sulfoxide-13C2 involves the synthesis of 13C-labeled methylating agents, which are then
reacted with a sulfur-containing precursor, followed by oxidation to the sulfoxide.
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Caption: Generalized synthesis workflow for Dimethyl sulfoxide-13C2.

Analytical Characterization for Quality Control

Ensuring the chemical and isotopic purity of Dimethyl sulfoxide-13C2 is critical for its reliable
use in research. A combination of analytical techniques is employed for this purpose.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure and assess the degree of 13C enrichment. In the *H NMR spectrum, the
coupling between the protons and the attached *3C nucleus provides direct evidence of
labeling.

e Mass Spectrometry (MS): MS is used to determine the molecular weight and confirm the
isotopic distribution. The mass spectrum of Dimethyl sulfoxide-13C2 will show a molecular
ion peak at m/z corresponding to the 13C-enriched molecule, which is two mass units higher
than unlabeled DMSO.[21]

Key Applications in Scientific Research

The unique properties of Dimethyl sulfoxide-13C2 make it a valuable tool in a variety of
research applications.

NMR Spectroscopy

In 13C NMR spectroscopy, Dimethyl sulfoxide-13C2 can be used as a reference standard or
as a solvent for samples that are insoluble in other deuterated solvents. Its distinct 13C chemical
shift provides a clear reference point. When used as a solvent, its signal can be easily
distinguished from the signals of the analyte.
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Mass Spectrometry

Dimethyl sulfoxide-13C2 is widely used as an internal standard in quantitative mass
spectrometry-based assays, such as in proteomics and drug metabolism studies. Since it is
chemically identical to its unlabeled counterpart, it co-elutes during chromatographic separation
and exhibits similar ionization efficiency. However, its higher mass allows it to be distinguished

from the unlabeled analyte, enabling accurate quantification.

Sample Preparation
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Ana%ysis

Liquid Chromatography (LC)

'
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\-

Quantification

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Click to download full resolution via product page

Caption: Workflow for using DMSO-13C: as an internal standard in LC-MS.

Metabolic Tracer Studies
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In metabolic research, 13C-labeled compounds are used to trace the fate of molecules through
biochemical pathways.[5] While DMSO itself is not a primary metabolite, its 13C-labeled methyl
groups can potentially be transferred in certain biological systems, allowing researchers to
study methylation reactions.

Experimental Protocol: Preparation of an Internal
Standard Stock Solution for LC-MS

The following is a detailed, step-by-step methodology for preparing a Dimethyl sulfoxide-
13C2 internal standard stock solution for use in a quantitative LC-MS assay.

Objective: To prepare a 1 mg/mL stock solution of Dimethyl sulfoxide-13C2 in acetonitrile.
Materials:

o Dimethyl sulfoxide-13C2 (=99 atom % 13C)

LC-MS grade acetonitrile

Calibrated analytical balance

Class A volumetric flasks (1 mL and 10 mL)

Calibrated micropipettes

Amber glass vials for storage
Procedure:

o Equilibration: Allow the vial of Dimethyl sulfoxide-13C2 and the solvent to equilibrate to
room temperature before opening to prevent condensation.

e Weighing: Accurately weigh approximately 10 mg of Dimethyl sulfoxide-13C2 into a clean,
dry weighing boat. Record the exact weight.

o Dissolution: Carefully transfer the weighed Dimethyl sulfoxide-13C2 to a 10 mL Class A
volumetric flask.
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e Solubilization: Add approximately 5 mL of LC-MS grade acetonitrile to the volumetric flask.
Gently swirl the flask to dissolve the solid completely.

« Dilution to Volume: Once the solid is fully dissolved, bring the solution to the 10 mL mark with
acetonitrile. Cap the flask and invert it several times to ensure the solution is homogeneous.
This is your 1 mg/mL (based on the exact weight) stock solution.

o Storage: Transfer the stock solution to a labeled amber glass vial and store it at the
recommended temperature (typically 2-8 °C) to minimize evaporation and degradation.

Self-Validation:
e The use of calibrated equipment (balance, flasks, pipettes) ensures accuracy.
e The use of high-purity, LC-MS grade solvent minimizes interference.

o Proper storage conditions maintain the stability of the standard.

Conclusion

Dimethyl sulfoxide-13C2 is a powerful and versatile tool for researchers in chemistry, biology,
and medicine. Its well-defined physicochemical properties, particularly its distinct molecular
weight, coupled with its chemical similarity to unlabeled DMSO, make it an ideal internal
standard for quantitative analysis and a valuable compound for isotopic labeling studies. The
rigorous synthesis and characterization processes ensure the high purity and reliability required
for sensitive analytical applications. By understanding the principles behind its use and
adhering to best practices in experimental design and execution, researchers can leverage the
unique advantages of Dimethyl sulfoxide-13C2 to achieve more accurate and reproducible
results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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